Cas no 1006291-28-6 (methyl 2-[(2Z)-2-[(4-bromobenzoyl)imino]-6-methoxy-2,3-dihydro-1,3-benzothiazol-3-yl]acetate)

• Product Name: methyl 2-[(2Z)-2-[(4-bromobenzoyl)imino]-6-methoxy-2,3-dihydro-1,3-benzothiazol-3-yl]acetate
• CAS No: 1006291-28-6
• MF: C₁₈H₁₅BrN₂O₄S
• MW: 435.291702508926
• CID: 6100994
• PubChem ID: 4112904
• Update Time: 2025-10-25

methyl 2-[(2Z)-2-[(4-bromobenzoyl)imino]-6-methoxy-2,3-dihydro-1,3-benzothiazol-3-yl]acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-[(2Z)-2-[(4-bromobenzoyl)imino]-6-methoxy-2,3-dihydro-1,3-benzothiazol-3-yl]acetate
• methyl (Z)-2-(2-((4-bromobenzoyl)imino)-6-methoxybenzo[d]thiazol-3(2H)-yl)acetate
• 3(2H)-Benzothiazoleacetic acid, 2-[(4-bromobenzoyl)imino]-6-methoxy-, methyl ester
• 1006291-28-6
• methyl 2-[2-(4-bromobenzoyl)imino-6-methoxy-1,3-benzothiazol-3-yl]acetate
• AKOS024607255
• (Z)-methyl 2-(2-((4-bromobenzoyl)imino)-6-methoxybenzo[d]thiazol-3(2H)-yl)acetate
• F1366-1466

• Inchi： 1S/C18H15BrN2O4S/c1-24-13-7-8-14-15(9-13)26-18(21(14)10-16(22)25-2)20-17(23)11-3-5-12(19)6-4-11/h3-9H,10H2,1-2H3
• InChI Key： DNWVOJTYIDAINE-UHFFFAOYSA-N
• SMILES： S1C2=CC(OC)=CC=C2N(CC(OC)=O)C1=NC(=O)C1=CC=C(Br)C=C1

Computed Properties

• Exact Mass: 433.99359g/mol
• Monoisotopic Mass: 433.99359g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 93.5Ų

Experimental Properties

• Density: 1.52±0.1 g/cm3(Predicted)
• Boiling Point: 574.4±60.0 °C(Predicted)
• pka: -3.25±0.20(Predicted)

Additional information on methyl 2-[(2Z)-2-[(4-bromobenzoyl)imino]-6-methoxy-2,3-dihydro-1,3-benzothiazol-3-yl]acetate

Comprehensive Analysis of Methyl 2-[(2Z)-2-[(4-Bromobenzoyl)imino]-6-methoxy-2,3-dihydro-1,3-benzothiazol-3-yl]acetate (CAS No. 1006291-28-6)

The compound methyl 2-[(2Z)-2-[(4-bromobenzoyl)imino]-6-methoxy-2,3-dihydro-1,3-benzothiazol-3-yl]acetate (CAS No. 1006291-28-6) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a benzothiazole core and a 4-bromobenzoyl moiety, makes it a subject of interest for scientists exploring novel bioactive compounds. This article delves into its properties, applications, and relevance in contemporary research, addressing common queries and trends in the field.

One of the most frequently searched topics related to this compound is its role in drug discovery. The benzothiazole scaffold is known for its diverse pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer effects. Researchers are particularly interested in how the 4-bromobenzoyl group enhances these properties, making CAS No. 1006291-28-6 a promising candidate for further study. Recent publications highlight its potential as a building block for small-molecule inhibitors, a hot topic in precision medicine.

Another area of interest is the compound's synthetic pathway. Organic chemists often search for efficient methods to synthesize complex molecules like methyl 2-[(2Z)-2-[(4-bromobenzoyl)imino]-6-methoxy-2,3-dihydro-1,3-benzothiazol-3-yl]acetate. Advances in green chemistry have spurred demand for eco-friendly synthesis techniques, and this compound's structure presents an opportunity to explore catalytic reactions or solvent-free conditions. Such innovations align with the growing emphasis on sustainable chemistry in academic and industrial settings.

The compound's spectroscopic characterization is also a key focus. Techniques like NMR, IR, and mass spectrometry are essential for verifying its purity and structure. Researchers frequently inquire about spectral data for CAS No. 1006291-28-6, as accurate characterization is critical for reproducibility in studies. This underscores the importance of open-access databases and collaborative platforms in modern chemical research.

In the context of agrochemical development, the methoxy and bromobenzoyl functional groups in this compound suggest potential applications in crop protection. With increasing global attention on food security and sustainable agriculture, molecules like this are being evaluated for their pesticidal or herbicidal activity. This aligns with searches for "next-generation agrochemicals" and "eco-friendly pest control," reflecting broader societal concerns.

Finally, the compound's stability and storage conditions are practical considerations for laboratories. Proper handling ensures the integrity of methyl 2-[(2Z)-2-[(4-bromobenzoyl)imino]-6-methoxy-2,3-dihydro-1,3-benzothiazol-3-yl]acetate during experiments, a topic often queried by early-career researchers. Addressing these details enhances the compound's accessibility and utility in diverse research programs.